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Compound of Interest

Compound Name:
N-methylpyrrolidine-2-

carboxamide

CAS No.: 137693-34-6

Cat. No.: B174893

Get Quote

Executive Summary & Structural Disambiguation
N-methylpyrrolidine-2-carboxamide (CAS: 52060-82-9 for the (S)-enantiomer) is a proline

derivative widely used in asymmetric organocatalysis and pharmaceutical synthesis.[1][2][3][4]

[5]

Critical Disambiguation: Before proceeding, it is vital to distinguish this compound from two

chemically distinct entities often confused due to nomenclature similarities:

N-Methyl-2-pyrrolidone (NMP): A common industrial solvent (cyclic amide/lactam).[1][2][3][4]

[5][6]

1-Methylpyrrolidine-2-carboxamide: An isomer where the methyl group is attached to the ring

nitrogen, not the amide nitrogen.[1][2][4][5][6]

Target Molecule Definition: This guide focuses on the Amide-N-methylated derivative (L-Proline

N-methylamide), defined by the structure:
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IUPAC: (2S)-N-methylpyrrolidine-2-carboxamide[1][2][3][4][5]

SMILES:CNC(=O)[C@@H]1CCCN1

Key Features: Secondary amine (ring), Secondary amide (side chain).[1][2][3][4][5][6]

Physicochemical Profile
Understanding the solubility requires analyzing the molecular interaction potential.[1][2][3][4][5]

[6]

Property Value / Characteristic Impact on Solubility

Molecular Weight 128.17 g/mol
Low MW favors solubility in

diverse solvents.[1][2][3][4]

H-Bond Donors 2 (Amine N-H, Amide N-H)

High affinity for protic solvents

(Water, Alcohols).[1][2][3][4][5]

[6]

H-Bond Acceptors 2 (Amide C=O, Amine N)

Facilitates dissolution in polar

aprotic solvents.[1][2][3][4][5]

[6]

LogP (Octanol/Water) ~ -0.5 (Predicted)

Hydrophilic; partition favors

aqueous/polar phases.[2][3][5]

[6]

pKa (Conjugate Acid) ~10.6 (Pyrrolidine N)

pH-dependent solubility; highly

soluble in acidic media

(protonation).[1][2][3][4][5][6]

Solubility Landscape
The following data synthesizes experimental observations from organocatalytic workups and

predictive Hansen Solubility Parameters (HSP).

Quantitative Solubility Estimates (at 25°C)
Note: Values are categorized based on standard synthetic workup protocols.
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Solvent Class Specific Solvent Solubility Status
Mechanism of
Action

Polar Protic Water
Miscible / High (>100

mg/mL)

Extensive H-bonding

network with amine

and amide.[1][2][3][4]

Polar Protic Methanol / Ethanol High (>50 mg/mL)

Solvation of polar

domains; favorable

entropy.[1][3][4][5][6]

Chlorinated
Dichloromethane

(DCM)
High (>50 mg/mL)

Dipole-dipole

interactions; standard

extraction solvent.[1]

[2][3][4][5][6]

Chlorinated Chloroform High

Similar to DCM;

favorable interaction

with amide dipole.[1]

[2][3][4][5][6]

Polar Aprotic DMSO / DMF High

Strong dipole

interactions; often

used as reaction

media.[1][3][4][5][6]

Ethers THF Moderate

Soluble, but less than

in alcohols/DCM.[1][2]

[3][4][5][6]

Ethers Diethyl Ether Low (<5 mg/mL)

Used as a precipitant

or wash solvent to

remove impurities.[1]

[3][4][5][6]

Esters Ethyl Acetate Moderate

Variable; often soluble

hot, crystallizes upon

cooling.[1][2][3][4][5]

[6]
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Alkanes Hexane / Heptane Insoluble (<1 mg/mL)

Lipophilicity mismatch;

primary anti-solvent

for purification.[3][4][5]

[6]

Aromatics Toluene Low to Moderate

Temperature

dependent; low

solubility at RT.[1][2]

[3][4][5][6]

Solvation Mechanism Visualization
The diagram below illustrates the competing forces dictating solubility in different media.

Solubility Driver

N-methylpyrrolidine-
2-carboxamide

Water/Methanol
(Polar Protic)

Strong H-Bonding
(Donor & Acceptor)

DCM/Chloroform
(Polar Aprotic/Cl)

Dipole-Dipole
Interaction

Hexane/Heptane
(Non-Polar)

Lipophobicity Mismatch
(Precipitation)

Amide Group: Polar Head
Pyrrolidine Ring: Semi-Polar Body

Click to download full resolution via product page

Caption: Interaction map showing the thermodynamic drivers for solubility across solvent

classes.

Experimental Protocols for Solubility Determination
To ensure scientific integrity, researchers should not rely solely on literature values. The

following Self-Validating Protocol allows for the precise determination of solubility for this

specific intermediate.
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Method A: Equilibrium Shake-Flask (Gravimetric)
Best for non-UV active solvents or when HPLC is unavailable.[1][2][3][4][5][6] Since the

molecule has weak UV absorbance (only end-absorption <210nm), gravimetric analysis is

robust.[1][2][3][5][6]

Step-by-Step Workflow:

Preparation: Weigh ~100 mg of N-methylpyrrolidine-2-carboxamide into a 4 mL glass vial.

Solvent Addition: Add the target solvent in 250 µL increments.[1][2][3][4][5][6]

Equilibration: Vortex for 30 seconds, then place in a shaker at 25°C for 24 hours.

Validation Check: If the solid dissolves immediately, add more solid until saturation is

visible (undissolved solid remains).[1][2][3][4][5][6]

Filtration: Filter the supernatant using a 0.45 µm PTFE syringe filter (PTFE is resistant to

most organic solvents).[1][2][3][5][6]

Quantification:

Pipette exactly 1.0 mL of the clear filtrate into a pre-weighed tare vial.

Evaporate solvent (Rotavap or Nitrogen stream).[1][2][3][5][6]

Dry residue in vacuo (high vacuum) for 4 hours to remove trace solvent.[1][2][3][5][6]

Weigh the residue.[1][2][3][4][5][6]

Calculation:

Method B: Visual Titration (Rapid Screen)
Best for determining solvent systems for recrystallization.[1][3][5][6]

Place 50 mg of solute in a vial.
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Add solvent in 50 µL aliquots, vortexing and heating (if testing hot solubility) between

additions.

Record the volume (

) required for complete dissolution.[1][2][3][5][6]

Validation: Cool the solution to 0°C. If precipitate forms, the solvent system is viable for

recrystallization.[1][2][3][4][5][6]

Applications & Solvent Selection Logic
The solubility profile dictates the operational role of the molecule in synthesis.[1][2][3][4][5][6]

Application Phase Recommended Solvent Rationale

Reaction Medium DCM or Water

High solubility ensures

homogeneous catalysis.[1][2]

[3][4]

Extraction (Workup) DCM / Chloroform

Partitions efficiently from

aqueous phase (pH > 11 to

keep amine unprotonated).[1]

[3][5][6]

Purification (Wash) Diethyl Ether

Removes non-polar impurities

while leaving the polar amide

undissolved.[1][3][4][5][6]

Crystallization Ethyl Acetate / Hexane

Dissolve in minimal hot EtOAc,

add Hexane until turbid, cool.

[1][2][3][5][6]

Decision Tree for Solvent Selection
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Select Solvent for
N-methylpyrrolidine-2-carboxamide
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Caption: Operational decision tree for selecting solvents based on process stage.[1][2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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